Cas no 70580-18-6 (3-(3-Methylpyridin-2-yl)propane-1-thiol)

• Product Name: 3-(3-Methylpyridin-2-yl)propane-1-thiol
• CAS No: 70580-18-6
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 5957244
• PubChem ID: 90669002
• Update Time: 2025-11-06

3-(3-Methylpyridin-2-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• CHEMBL3229446
• EN300-1831719
• 70580-18-6
• 3-(3-methylpyridin-2-yl)propane-1-thiol
• 3-(3-Methylpyridin-2-yl)propane-1-thiol

• Inchi： 1S/C9H13NS/c1-8-4-2-6-10-9(8)5-3-7-11/h2,4,6,11H,3,5,7H2,1H3
• InChI Key： HLRYBUWRRARJJS-UHFFFAOYSA-N
• SMILES： SCCCC1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 167.07687059g/mol
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 13.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(3-Methylpyridin-2-yl)propane-1-thiol

3-(3-Methylpyridin-2-yl)propane-1-thiol (CAS No. 70580-18-6)

3-(3-Methylpyridin-2-yl)propane-1-thiol, also known by its CAS registry number CAS No. 70580-18-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a thiol group, making it a versatile building block for various applications. Recent studies have highlighted its potential in the development of advanced materials, sensors, and electronic devices.

The molecular structure of 3-(3-Methylpyridin-2-yl)propane-1-thiol consists of a pyridine ring substituted with a methyl group at the 3-position and a thiol (-SH) group attached to the 2-position via a three-carbon chain. This configuration imparts the compound with unique electronic and surface properties. The thiol group, in particular, plays a crucial role in self-assembling monolayers (SAMs), which are widely used in surface functionalization and nanotechnology.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its application in creating high-performance SAMs. For instance, studies have demonstrated that 3-(3-Methylpyridin-2-yl)propane-1-thiol can form densely packed monolayers on gold surfaces, exhibiting excellent stability and reproducibility. These SAMs have been utilized as platforms for the fabrication of biosensors, where they serve as interfaces between biological molecules and electronic transducers.

In addition to its role in SAMs, CAS No. 70580-18-6 has shown promise in drug delivery systems. Its ability to interact with biological membranes and deliver therapeutic agents selectively has been explored in recent preclinical studies. The compound's biocompatibility and controlled release properties make it an attractive candidate for targeted drug delivery applications.

The synthesis of 3-(3-Methylpyridin-2-yl)propane-1-thiol typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

In terms of physical properties, this compound exhibits a melting point of approximately -45°C and a boiling point around 95°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for various laboratory applications. The compound's stability under ambient conditions further enhances its utility in practical settings.

The application of CAS No. 70580-18-6 extends beyond materials science into the realm of catalysis. Researchers have investigated its potential as a ligand in transition metal-catalyzed reactions, where it has shown enhanced catalytic activity compared to traditional ligands. This opens up new avenues for its use in industrial chemical processes.

In conclusion, 3-(3-Methylpyridin-2-yl)propane-1-thiol (CAS No. 70580-18) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and technologies.